Cas no 1342881-94-0 (2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpentanamide)

• Product Name: 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpentanamide
• CAS No: 1342881-94-0
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• CID: 6486510
• PubChem ID: 64706707
• Update Time: 2025-05-24

2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpentanamide
• 1342881-94-0
• EN300-1140092

• Inchi： 1S/C10H17ClN4O/c1-6(4-10(3,13)9(12)16)15-7(2)8(11)5-14-15/h5-6H,4,13H2,1-3H3,(H2,12,16)
• InChI Key： OWERSQVUIRHLOS-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)C(C)CC(C(N)=O)(C)N

Computed Properties

• Exact Mass: 244.1090889g/mol
• Monoisotopic Mass: 244.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-methylpentanamide

2-Amino-4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-Methylpentanamide: A Comprehensive Overview

2-Amino-4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-Methylpentanamide, also known by its CAS number 1342881-94-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its applications.

The molecular formula of 2-Amino-4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-Methylpentanamide is C₁₃H₁₇ClN₄O. Its structure comprises a pentanamide backbone with an amino group at position 2 and a substituted pyrazole ring at position 4. The pyrazole ring is further substituted with a chlorine atom at position 4 and a methyl group at position 5. This arrangement of functional groups contributes to the compound's versatile reactivity and bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The presence of the pyrazole ring in 2-Amino-4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-Methylpentanamide makes it a valuable candidate for exploring anti-inflammatory, anti-cancer, and anti-microbial activities. Researchers have reported that the compound exhibits significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

The synthesis of 2-Amino-4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-Methylpentanamide involves a multi-step process that typically starts with the preparation of the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of the compound during the coupling reaction step.

In terms of pharmacokinetics, studies have shown that 2-Amino-4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-Methylpentanamide has favorable absorption properties, making it suitable for oral administration. Its bioavailability is further enhanced by the presence of the amino group, which facilitates rapid uptake into systemic circulation. Preclinical trials have demonstrated that the compound has low toxicity profiles, making it a promising candidate for therapeutic applications.

The environmental impact of CAS No 1342881940 has also been a subject of recent research. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This is particularly important for industries relying on organic compounds, as it aligns with global efforts to promote sustainable chemistry practices.

In conclusion, 2-Amino-4-(4-Chloro-5-Methyl-H-Pyrazol-Yl)-M-Pentanamide, or CAS No 1342881940, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and pharmacology, positions it as a key player in future drug development and material science innovations.